Cas no 179737-68-9 (Phenol, 4-methyl-2,3-bis(trifluoromethyl)-)

• Product Name: Phenol, 4-methyl-2,3-bis(trifluoromethyl)-
• CAS No: 179737-68-9
• MF: C₉H₆F₆O
• MW: 244.133763790131
• CID: 3818216
• PubChem ID: 10847856
• Update Time: 2025-05-24

Phenol, 4-methyl-2,3-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-methyl-2,3-bis(trifluoromethyl)-
• 2,3-Bis(trifluoromethyl)-4-methylphenol
• 179737-68-9
• SCHEMBL6197878
• 4-methyl-2,3-bis(trifluoromethyl)phenol

• Inchi： 1S/C9H6F6O/c1-4-2-3-5(16)7(9(13,14)15)6(4)8(10,11)12/h2-3,16H,1H3
• InChI Key： UQXLHJHFLYWCHD-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C)C(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 244.03228378Da
• Monoisotopic Mass: 244.03228378Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Phenol, 4-methyl-2,3-bis(trifluoromethyl)-

Phenol, 4-methyl-2,3-bis(trifluoromethyl) (CAS No. 179737-68-9)

Phenol, 4-methyl-2,3-bis(trifluoromethyl), also known by its CAS number 179737-68-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a phenolic ring substituted with a methyl group at the 4-position and two trifluoromethyl groups at the 2 and 3 positions. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in research and industrial settings.

The synthesis of Phenol, 4-methyl-2,3-bis(trifluoromethyl) involves advanced organic synthesis techniques, often leveraging Friedel-Crafts acylation or other electrophilic aromatic substitution methods. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of novel catalysts and solvent systems to enhance the efficiency of these reactions.

One of the most notable applications of this compound is in the field of materials science, where it serves as a precursor for the synthesis of advanced polymers and high-performance materials. The trifluoromethyl groups contribute significantly to the thermal stability and chemical resistance of the resulting materials. Recent breakthroughs in polymer chemistry have demonstrated how these properties can be tailored for specific applications in aerospace and electronics industries.

In addition to its role in materials science, Phenol, 4-methyl-2,3-bis(trifluoromethyl) has found applications in pharmaceutical research. Its unique structure allows for potential interactions with biological systems, making it a promising candidate for drug design. Researchers are actively investigating its ability to modulate enzyme activity and cellular signaling pathways.

The environmental impact of this compound has also been a subject of recent studies. Scientists are exploring methods to minimize its ecological footprint during production and use. Innovations in green chemistry have led to the development of more sustainable synthesis pathways and waste management strategies.

In conclusion, Phenol, 4-methyl-2,3-bis(trifluoromethyl) (CAS No. 179737-68-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties continue to drive cutting-edge research and development efforts worldwide.